![molecular formula C5H7N3S B1422216 1-methyl-1H-imidazole-2-carbothioamide CAS No. 885281-13-0](/img/structure/B1422216.png)
1-methyl-1H-imidazole-2-carbothioamide
Overview
Description
1-methyl-1H-imidazole-2-carbothioamide is an organic compound that belongs to the class of organic compounds known as N-substituted imidazoles . These are heterocyclic compounds containing an imidazole ring substituted at position 1 .
Synthesis Analysis
The synthesis of imidazole derivatives can be achieved through a four-step reaction . The compounds can be prepared by treatment of imidazole with sodium hydride in THF or DMSO, followed by the addition of carbon disulfide and iodomethane .Chemical Reactions Analysis
Imidazole acts in extremely important processes for the maintenance of living organisms, such as catalysis in enzymatic processes . It is a nucleus that is very practical and versatile in its construction/functionalization and can be considered a rich source of chemical diversity .Scientific Research Applications
Synthesis and Chemical Properties
1-Methyl-1H-imidazole-2-carbothioamide is involved in various chemical synthesis processes. For instance, its derivatives have been utilized in the synthesis of N-(Z)-(2-Cyano-1-phenylethenyl)imidazole-2-carbothioamides, achieved through reactions with isothiocyanates under metal- and solvent-free conditions (Trofimov et al., 2012). Additionally, this compound analogs are used in the synthesis of novel thiosemicarbazone derivatives with potential anti-malarial properties (Divatia et al., 2014). Also, its reactions with amines and hydrazine have resulted in the formation of various macrocyclic thioureas and other derivatives (Fukada et al., 1994).
Biological and Antimicrobial Properties
This compound derivatives exhibit significant biological activities. For example, some derivatives have displayed excellent antioxidant activity, moderate antibacterial and antifungal potential, and high biocompatibility against human red blood cells (Aziz et al., 2020). Furthermore, specific derivatives have been found effective against dermatophytes, yeast, and other fungi, as well as Gram-positive bacteria, with some showing activity against Candida albicans in vivo (Heeres & Van Cutsem, 1981).
Applications in Fuel Cells
In the field of energy, this compound and its derivatives have been studied for their application in fuel cells. Specifically, 1-methyl imidazole has been used as an additive in polybenzimidazole membranes equilibrated with phosphoric acid, demonstrating its potential as a high-temperature proton-conducting polymer electrolyte (Schechter & Savinell, 2002).
Mechanism of Action
Target of Action
Imidazole derivatives are known to interact with a variety of biological targets, including enzymes and receptors, contributing to their broad range of biological activities .
Mode of Action
Imidazole derivatives are known to interact with their targets in a variety of ways, often involving the formation of hydrogen bonds with key amino acids within the target proteins . The exact nature of these interactions would depend on the specific structure of the imidazole derivative and the target protein .
Biochemical Pathways
Imidazole derivatives are known to be involved in a wide range of biochemical pathways due to their interactions with various enzymes and receptors . The downstream effects of these interactions can vary widely, depending on the specific targets and the biological context .
Pharmacokinetics
Imidazole derivatives are generally known to be highly soluble in water and other polar solvents, which can influence their bioavailability .
Result of Action
Imidazole derivatives are known to have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of imidazole derivatives .
Future Directions
Properties
IUPAC Name |
1-methylimidazole-2-carbothioamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3S/c1-8-3-2-7-5(8)4(6)9/h2-3H,1H3,(H2,6,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHPINUWBFXVBKO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C(=S)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70693100 | |
Record name | 1-Methyl-1H-imidazole-2-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70693100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
885281-13-0 | |
Record name | 1-Methyl-1H-imidazole-2-carbothioamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=885281-13-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methyl-1H-imidazole-2-carbothioamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70693100 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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